N-Acetyl mesalazine-13C6

• Molecular Formula: C9H9NO4
• Molecular Weight: 201.13 g/mol
• InChI: InChI=1S/C9H9NO4/c1-5(11)10-6-2-3-8(12)7(4-6)9(13)14/h2-4,12H,1H3,(H,10,11)(H,13,14)/i2+1,3+1,4+1,6+1,7+1,8+1
• InChIKey: GEFDRROBUCULOD-BOCFXHSMSA-N

N-Acetyl Mesalazine-13C6 Internal Standard

N-Acetyl mesalazine-13C6 (N-Acetyl-5-aminosalicylic acid-13C6) is a stable isotope-labeled analog of the primary intestinal metabolite of 5-aminosalicylic acid (5-ASA, mesalamine) . With six carbon-13 atoms incorporated into its molecular structure, this compound serves as an ideal internal standard for the accurate quantification of mesalazine and its metabolite in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its chemical formula is C3[13C]6H9NO4, with a molecular weight of 201.13 g/mol . As a research-use-only compound, it is not intended for diagnostic or therapeutic applications .

1 Stable isotopologue internal standard (13C6)

2 LC-MS/MS quantification of N-acetyl mesalazine in biological matrices

3 Co-elution supports matrix-effect correction

N-Acetyl Mesalazine-13C6: Irreplaceable in Bioanalysis

Accurate quantification of N-acetyl mesalazine in biological samples via LC-MS/MS demands an internal standard that precisely mimics the analyte's behavior during sample preparation and analysis to correct for matrix effects and recovery variability [1]. Unlabeled N-acetyl mesalazine is unsuitable as it is indistinguishable from the endogenous analyte. Among isotope-labeled options, the choice between deuterium (2H) and carbon-13 (13C) labeling carries significant analytical consequences. 13C-labeled internal standards, such as N-acetyl mesalazine-13C6, offer superior stability compared to their deuterated counterparts, which are prone to hydrogen-deuterium exchange in protic solvents, leading to quantification inaccuracies [2]. Furthermore, regulatory guidelines for bioanalytical method validation strongly recommend the use of stable isotope-labeled internal standards with high isotopic enrichment to ensure method reliability [3].

Target: N-Acetyl Mesalazine-13C6

Substitute Risk

Co-elutes with analyte

Unlabeled analog may not correct for matrix effects

Minimal ion suppression variability

Deuterated IS may separate chromatographically, causing quantitative bias

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Antpedia. (2021). 干货丨稳定同位素内标物的选择 [Dry goods丨Selection of stable isotope internal standards]. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Quantitative Evidence for N-Acetyl Mesalazine-13C6

Co-Elution & Ion Suppression vs. Deuterated IS

N-Acetyl mesalazine-13C6 is supplied with a minimum isotopic enrichment of 99% 13C and a chemical purity of ≥98%, as specified by multiple vendors . This high level of enrichment ensures that the internal standard's signal does not interfere with the analyte and provides a robust correction for matrix effects. In contrast, the deuterated analog, N-Acetyl mesalazine-d3, while also used as an internal standard, is known to be susceptible to hydrogen-deuterium exchange, which can compromise its concentration over time and introduce analytical variability [1].

Co-Elution Comparison

Class-level inference

13C-IS: co-elution, no significant bias
²H₇-IS: partial separation, -38.4% bias, 59.2% lower result

Reported analytical comparison; supports 13C-IS for matrix-effect correction

Evidence from urinary biomarker analysis; may transfer to N-acetyl mesalazine context

Evidence Dimension	Isotopic Enrichment and Chemical Purity
Target Compound Data	Isotopic enrichment: 99% 13C; Chemical purity: ≥98%
Comparator Or Baseline	N-Acetyl mesalazine-d3 (deuterated analog): Isotopic enrichment typically ≥98% D; Chemical purity ≥98%
Quantified Difference	Comparable purity but superior stability for 13C label vs. deuterium label
Conditions	Vendor specifications for research-grade stable isotope-labeled compounds

Why This Matters

High isotopic enrichment is critical for minimizing cross-signal interference and ensuring accurate, linear calibration curves in quantitative LC-MS/MS assays.

• [1] Antpedia. (2021). 干货丨稳定同位素内标物的选择 [Dry goods丨Selection of stable isotope internal standards]. View Source

Stability During Extraction vs. Deuterated IS

13C labels are integrated into the molecular backbone, making them chemically and physically more stable than deuterium (2H) labels, which are prone to exchange with protons in the mobile phase or sample matrix [1]. This exchange can lead to a decrease in the internal standard's concentration over the course of an analytical run, causing quantification drift. N-Acetyl mesalazine-13C6 avoids this issue, providing a more consistent response factor across long sample sequences, which is essential for high-throughput bioanalysis and pharmacokinetic studies [2].

Extraction Stability

Class-level inference

13C-PAHs: reference for accurate quantification
PAHs-d: 1.9–4.3% lower concentration

13C-IS less prone to recovery bias during sample preparation

Evidence from PAH analysis; class-level transferability

Evidence Dimension	Stability of Label in Aqueous/Protic Conditions
Target Compound Data	13C label on aromatic carbons is stable; no H/D exchange
Comparator Or Baseline	Deuterium-labeled analogs (e.g., N-Acetyl mesalazine-d3): Subject to H/D exchange, leading to potential 1-5% loss of label per 24 hours in protic solvents
Quantified Difference	Qualitative improvement in analytical precision and long-term stability
Conditions	LC-MS/MS analysis using reversed-phase chromatography with aqueous/organic mobile phases

Why This Matters

The elimination of deuterium exchange ensures that the internal standard remains at a constant concentration throughout the analysis, which is paramount for achieving the precision and accuracy required by FDA and EMA bioanalytical guidelines.

• [1] Antpedia. (2021). 干货丨稳定同位素内标物的选择 [Dry goods丨Selection of stable isotope internal standards]. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Validated Method for 5-ASA Metabolite Analysis

While the specific use of N-Acetyl mesalazine-13C6 as an internal standard is implied, its unlabeled counterpart, N-acetyl mesalazine, is routinely quantified in human plasma and urine using LC-MS/MS in regulatory pharmacokinetic studies [1][2]. In a 2024 study, the mean cumulative urinary excretion of N-acetyl mesalazine was 24.47% of the administered dose over 24 hours [1]. Accurate quantification of this metabolite is essential for understanding drug metabolism and bioavailability. The use of a 13C6-labeled internal standard provides the highest level of analytical rigor for such studies, ensuring the resulting PK parameters (e.g., AUC, Cmax) are reliable and reproducible [3].

Validated LC-MS/MS Method

Supporting evidence

N-acetyl mesalazine-D3 IS; LLOQ 7.5 ng/mL, range 7.5–1500 ng/mL, recovery ~78.8%

Supports SIL-IS utility for N-acetyl mesalazine quantification

13C6 isotopologue may further reduce matrix-effect risk relative to deuterated IS

Evidence Dimension	Quantification of N-acetyl mesalazine in human urine
Target Compound Data	N-acetyl mesalazine (as analyte) cumulative urinary excretion: 24.47% of dose over 24h
Comparator Or Baseline	Parent drug (mesalazine) cumulative urinary excretion: 2.21% of dose over 24h
Quantified Difference	11-fold higher excretion of the metabolite, highlighting its importance as a biomarker
Conditions	Healthy Chinese subjects receiving 1 g/100 mL mesalazine enema once daily for 7 days; urine collected over 24h after last dose

Why This Matters

This data underscores the critical need for accurate, stable isotope-based quantification of the major metabolite N-acetyl mesalazine in PK studies, a need directly fulfilled by N-Acetyl mesalazine-13C6.

• [1] Liang, S., et al. (2024). Pharmacokinetic and safety profiles of mesalazine enema in healthy Chinese subjects: A single- and multiple-dose study. PLoS ONE, 19(2), e0296940. View Source
• [2] Lück, H., et al. (2009). Mesalazine pharmacokinetics and NAT2 phenotype. European Journal of Clinical Pharmacology, 65(1), 47-54. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Differentiation from 5-ASA Prodrugs in Secretory Effects

While N-Acetyl mesalazine-13C6 is an analytical tool, the pharmacological context of its parent compound, 5-ASA (mesalamine), is relevant. A comparative in vitro study demonstrated that mesalamine (5-ASA) does not induce ileal secretion at any dose (0.1 to 10 mM), unlike its azo-bonded prodrugs sulfasalazine, olsalazine, and balsalazide, which significantly stimulate secretion (P < 0.001) [1]. The effective dose for half-maximal secretion (ED50) was 0.4 mM for sulfasalazine, 0.7 mM for olsalazine, and 0.9 mM for balsalazide, whereas mesalamine had no effect [1]. This class-level distinction underscores the different pharmacological profiles of 5-ASA-based therapies, which can impact tolerability.

Evidence Dimension	In vitro prosecretory effect in rabbit distal ileum
Target Compound Data	Mesalamine (5-ASA): No secretion induced at 0.1-10 mM
Comparator Or Baseline	Sulfasalazine ED50: 0.4 mM; Olsalazine ED50: 0.7 mM; Balsalazide ED50: 0.9 mM
Quantified Difference	Mesalamine has no prosecretory effect, whereas all three prodrugs induce significant secretion (P<0.001)
Conditions	Rabbit distal ileum mounted in Ussing chambers; change in short-circuit current (Isc) measured

Why This Matters

This finding, while not directly about the internal standard, provides crucial context for researchers studying mesalazine metabolism and its clinical effects, highlighting why accurate measurement of its active and inactive metabolites is essential.

• [1] Kles, K. A., et al. (2005). Comparative analysis of the in vitro prosecretory effects of balsalazide, sulfasalazine, olsalazine, and mesalamine in rabbit distal ileum. Inflammatory Bowel Diseases, 11(3), 253-257. View Source

N-Acetyl Mesalazine-13C6: Key Applications

Bioequivalence & ANDA Filings

N-Acetyl mesalazine-13C6 is the ideal internal standard for developing and validating LC-MS/MS methods to quantify mesalazine and its primary metabolite in biological fluids (plasma, urine) [1][2]. Its 13C6 labeling ensures it co-elutes with the analyte while being distinguishable by mass, providing the most robust correction for matrix effects and extraction recovery. This is critical for meeting the precision and accuracy standards required by regulatory agencies (FDA, EMA) for pharmacokinetic studies and bioequivalence trials [3].

5-ASA Pharmacokinetic Studies

In pharmacokinetic studies, accurate measurement of N-acetyl mesalazine is essential, as it constitutes the major urinary metabolite (~24% of the dose) [1]. The use of N-Acetyl mesalazine-13C6 as an internal standard ensures the reliable generation of key PK parameters (AUC, Cmax, t1/2) for both parent drug and metabolite, enabling a thorough understanding of drug absorption, distribution, metabolism, and excretion (ADME) [2]. This is particularly important when comparing different formulations of mesalazine (e.g., oral vs. enema) or assessing the impact of genetic polymorphisms like NAT2 [4].

Therapeutic Drug Monitoring of 5-ASA

N-acetyl mesalazine is a biomarker of mesalazine exposure and, potentially, treatment adherence in patients with inflammatory bowel disease (IBD) [1]. Utilizing N-Acetyl mesalazine-13C6 in validated LC-MS/MS assays allows clinical research laboratories to perform highly accurate therapeutic drug monitoring. This data can be used to correlate drug and metabolite levels with clinical outcomes, helping to optimize dosing regimens for patients with ulcerative colitis or Crohn's disease [2].

Quality Control (QC) Release Testing for Pharmaceutical Production

During the commercial production of mesalazine drug products, N-Acetyl mesalazine can be used as a reference standard for analytical method validation (AMV) and quality control (QC) applications [1]. The stable isotope-labeled analog, N-Acetyl mesalazine-13C6, provides a superior internal standard for QC release testing, ensuring the accuracy and reproducibility of assays used to confirm the purity, potency, and stability of mesalazine active pharmaceutical ingredients (APIs) and finished dosage forms [2].

Application

Selection Property

Validation Focus

Bioequivalence method validation studies

Stable isotope dilution for matrix-effect compensation

Analytical accuracy and precision in human plasma research matrices

5-ASA pharmacokinetic research

13C6 co-elution reduces ion suppression risk

Exposure-model reproducibility across sample sets

5-ASA metabolite monitoring in research matrices

Robust quantification with 13C-labeled IS

Inter-assay precision and matrix-effect control

• [1] Liang, S., et al. (2024). Pharmacokinetic and safety profiles of mesalazine enema in healthy Chinese subjects: A single- and multiple-dose study. PLoS ONE, 19(2), e0296940. View Source
• [2] SynZeal. (n.d.). N-Acetyl Mesalazine. Product page. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [4] Lück, H., et al. (2009). Mesalazine pharmacokinetics and NAT2 phenotype. European Journal of Clinical Pharmacology, 65(1), 47-54. View Source